1,1'-[1,6-hexanediylbis(oxy)]bis(4-fluorobenzene)

• IUPAC Name: 1-fluoro-4-[6-(4-fluorophenoxy)hexoxy]benzene
• InChI: InChI=1S/C18H20F2O2/c19-15-5-9-17(10-6-15)21-13-3-1-2-4-14-22-18-11-7-16(20)8-12-18/h5-12H,1-4,13-14H2
• InChI Key: NOAYNEYBXBDFGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCCCCCOC2=CC=C(C=C2)F)F
• Molecular Formula: C18H20F2O2
• Molecular Weight: 306.3 g/mol

Description

1,1'-[1,6-hexanediylbis(oxy)]bis(4-fluorobenzene), also known as HDBF, is a chemical compound that has gained significant attention in recent years due to its potential applications in various scientific research fields. HDBF is a bifunctional molecule that consists of two 4-fluorobenzene moieties connected by a 1,6-hexanediol linker.

Mechanism of Action

The mechanism of action of 1,1'-[1,6-hexanediylbis(oxy)]bis(4-fluorobenzene) is not fully understood. However, it is believed that 1,1'-[1,6-hexanediylbis(oxy)]bis(4-fluorobenzene) interacts with biological molecules such as proteins and nucleic acids through non-covalent interactions such as hydrogen bonding, π-π stacking, and van der Waals forces. These interactions can lead to changes in the conformation and function of the biological molecules.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1,1'-[1,6-hexanediylbis(oxy)]bis(4-fluorobenzene) have not been extensively studied. However, some studies have shown that 1,1'-[1,6-hexanediylbis(oxy)]bis(4-fluorobenzene) can inhibit the activity of certain enzymes such as acetylcholinesterase and butyrylcholinesterase. These enzymes are involved in the breakdown of the neurotransmitter acetylcholine, which plays a crucial role in the central nervous system. Inhibition of these enzymes can lead to increased levels of acetylcholine, which can have various physiological effects.

Advantages and Limitations for Lab Experiments

1,1'-[1,6-hexanediylbis(oxy)]bis(4-fluorobenzene) has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It can be used as a building block to synthesize various functionalized molecules. It can also be used as a template to synthesize MOFs with unique properties. However, 1,1'-[1,6-hexanediylbis(oxy)]bis(4-fluorobenzene) has some limitations for lab experiments. It is a relatively large molecule that can be difficult to incorporate into certain structures. It also has limited solubility in certain solvents, which can limit its use in certain reactions.

Future Directions

There are several future directions for the research on 1,1'-[1,6-hexanediylbis(oxy)]bis(4-fluorobenzene). One direction is to further explore its potential applications in organic synthesis, materials science, and medicinal chemistry. Another direction is to study its interactions with biological molecules in more detail to understand its mechanism of action. Additionally, more studies are needed to investigate its biochemical and physiological effects. Finally, efforts can be made to improve the synthesis method of 1,1'-[1,6-hexanediylbis(oxy)]bis(4-fluorobenzene) to increase its yield and purity.
Conclusion:
In conclusion, 1,1'-[1,6-hexanediylbis(oxy)]bis(4-fluorobenzene) is a bifunctional molecule that has gained significant attention in recent years due to its potential applications in various scientific research fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on 1,1'-[1,6-hexanediylbis(oxy)]bis(4-fluorobenzene) can lead to the development of new materials and potential drug candidates.

Synthesis Methods

The synthesis of 1,1'-[1,6-hexanediylbis(oxy)]bis(4-fluorobenzene) involves the reaction of 4-fluorobenzene with 1,6-hexanediol in the presence of a catalyst. The reaction is carried out under reflux conditions and the resulting product is purified using column chromatography. The yield of 1,1'-[1,6-hexanediylbis(oxy)]bis(4-fluorobenzene) can be improved by optimizing the reaction conditions such as temperature, reaction time, and the amount of catalyst used.

Scientific Research Applications

1,1'-[1,6-hexanediylbis(oxy)]bis(4-fluorobenzene) has been used in various scientific research fields such as organic synthesis, materials science, and medicinal chemistry. In organic synthesis, 1,1'-[1,6-hexanediylbis(oxy)]bis(4-fluorobenzene) has been used as a building block to synthesize various functionalized molecules. In materials science, 1,1'-[1,6-hexanediylbis(oxy)]bis(4-fluorobenzene) has been used as a template to synthesize metal-organic frameworks (MOFs) with unique properties. In medicinal chemistry, 1,1'-[1,6-hexanediylbis(oxy)]bis(4-fluorobenzene) has been used as a scaffold to design and synthesize potential drug candidates.